(4-((3-Chloro-4-fluorophenyl)amino)-6-fluoroquinolin-3-yl)(morpholino)methanone

• IUPAC Name: [4-(3-chloro-4-fluoroanilino)-6-fluoroquinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H16ClF2N3O2/c21-16-10-13(2-3-17(16)23)25-19-14-9-12(22)1-4-18(14)24-11-15(19)20(27)26-5-7-28-8-6-26/h1-4,9-11H,5-8H2,(H,24,25)
• InChI Key: SYESOPCJEKJSHY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN=C3C=CC(=CC3=C2NC4=CC(=C(C=C4)F)Cl)F
• Molecular Formula: C20H16ClF2N3O2
• Molecular Weight: 403.8 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a quinoline ring which is a heterocyclic aromatic organic compound. It also has an amino group attached to a chloro-fluoro phenyl ring and a morpholino group attached via a methanone linkage.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic rings. The presence of the quinoline ring, the chloro-fluoro phenyl ring, and the morpholino group would all contribute to the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Tyrosinase Inhibition

• Research : Scientists have explored tyrosinase inhibitors for pharmaceutical and cosmetic applications. The compound you mentioned incorporates a 3-chloro-4-fluorophenyl fragment, which enhances inhibitory activity against tyrosinase from Agaricus bisporus (AbTYR). .

Antiproliferative Activity in Colon Cancer Cells

• Research : DW-8 has demonstrated antiproliferative efficacy in colon cancer cells through intrinsic apoptosis pathways. .

Future Directions

The potential applications of this compound would depend on its properties and biological activity. If it does act as a tyrosine kinase inhibitor like gefitinib, it could potentially be studied for use in treating diseases such as cancer.

Mechanism of Action

Target of Action

Similar compounds with a quinazoline core, such as gefitinib, are known to target the epidermal growth factor receptor (egfr) .

Mode of Action

It’s worth noting that compounds with similar structures, such as gefitinib, work by inhibiting the tyrosine kinase activity of egfr, thereby disrupting growth factor signaling .

Biochemical Pathways

Based on the mode of action of similar compounds, it can be inferred that it may affect pathways downstream of egfr, such as the pi3k/akt and mapk pathways, which are involved in cell proliferation and survival .

Result of Action

Based on the action of similar compounds, it can be inferred that it may inhibit cell proliferation and induce apoptosis in cells overexpressing egfr .